Cas no 20799-24-0 (19-Norpregn-4-en-20-yn-3-one,17-(acetyloxy)-, 3-oxime, (17a)- (9CI))

• Product name: 19-Norpregn-4-en-20-yn-3-one,17-(acetyloxy)-, 3-oxime, (17a)- (9CI)
• CAS No: 20799-24-0
• MF: C₂₂H₂₉NO₃
• MW: 355.470566511154
• CID: 255983
• PubChem ID: 88318103

19-Norpregn-4-en-20-yn-3-one,17-(acetyloxy)-, 3-oxime, (17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-en-20-yn-3-one,17-(acetyloxy)-, 3-oxime, (17a)- (9CI)
• [(3Z,8R,9S,10R,13S,14S)-17-ethynyl-3-hydroxyimino-13-methyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• 17-(Acetyloxy)-19-norpregn-4-en-20-yn-3-one 3-oxime
• ORF 5263
• 17-alpha-Ethynyl-17-beta-acetoxy-19-norandrost-4-en-3-one oxime
• Norethisterone acetate-3-oxime
• ORF-5263
• NORETHINDRONE ACETATE OXIME
• Norethisterone acetate oxime
• 17.ALPHA.-ETHYNYL-17.BETA.-ACETOXY-19-NORANDROST-4-EN-3-ONE OXIME
• 19-Norpregn-4-en-20-yn-3-one, 17-(acetyloxy)-, 3-oxime, (17.alpha.)-
• Norethisterone acetate 3-oxime
• Norethisterone-3-oxime acetate
• So-36
• DTXSID801047956
• 17alpha-Ethynyl-17beta-acetoxy-19-norandrost-4-en-3-one oxime
• VFK4D40PMQ
• N,17beta-Diacetoxy-17alpha-ethynyl-19-norandrost-4-en-3-one oxime
• 20799-24-0
• SCHEMBL8530266
• 19-Nor-17-alpha-pregn-4-en-20-yn-3-one, 17-hydroxy-, oxime, acetate
• Norethisterone oxime acetate
• UNII-VFK4D40PMQ
• 19-Norpregn-4-en-20-yn-3-one, 17-(acetyloxy)-, 3-oxime, (17-alpha)-

• Inchi： InChI=1S/C22H29NO3/c1-4-22(26-14(2)24)12-10-20-19-7-5-15-13-16(23-25)6-8-17(15)18(19)9-11-21(20,22)3/h1,13,17-20,25H,5-12H2,2-3H3/b23-16+/t17-,18+,19+,20-,21-,22?/m0/s1
• InChI Key： SCTDPGXGNWEFNF-RNPVZCAGSA-N
• SMILES： O/N=C1\CC[C@@H]2[C@H]3CC[C@@]4(C(CC[C@H]4[C@@H]3CCC2=C\1)(C#C)OC(=O)C)C

Computed Properties

• Exact Mass: 355.21487
• Monoisotopic Mass: 355.214744
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.9

Experimental Properties

• Density: 1.24
• Boiling Point: 486.1°Cat760mmHg
• Flash Point: 247.8°C
• Refractive Index: 1.618
• PSA: 58.89
• LogP: 4.32440